![molecular formula C23H24N4O3 B5672661 3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine](/img/structure/B5672661.png)
3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds typically involves strategic functionalization and cyclization reactions. For example, a series of analogs including 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-Imidazol-1-yl)phenoxy]-piperidine were identified as potent inhibitors of nitric oxide formation, demonstrating a complex synthesis route that leverages the crystal structure of a monomer domain/inhibitor complex for design insights (Wei et al., 2007).
Molecular Structure Analysis
Molecular structure and vibrational frequencies of similar compounds have been determined by computational methods, such as HF and DFT, using basis sets like 6-31G(d,p). These studies reveal the stability of different conformers and the consistency of theoretical data with experimental X-ray parameters, offering a deep dive into the molecular geometry (Taşal et al., 2009).
Chemical Reactions and Properties
Research into the chemical reactivity of similar compounds shows varied intermolecular interactions based on molecular conformations, highlighting the nuanced influence of functional groups on the compound's chemical behavior (Mahesha et al., 2019).
Physical Properties Analysis
The physical properties of related compounds can be characterized by their crystal structures, which demonstrate specific molecular geometries and intermolecular interactions. For instance, studies on compounds with benzodioxol and piperidine structures have revealed the presence of weak intermolecular hydrogen bonds influencing the compound's solid-state structure (Kuleshova & Khrustalev, 2000).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the specific substituents and molecular structure. Investigations into the structure-activity relationships of acetylcholinesterase inhibitors have provided insights into how modifications in the piperidine and benzodioxol frameworks affect potency and selectivity (Sugimoto et al., 1995).
properties
IUPAC Name |
[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-[2-(1H-1,2,4-triazol-5-yl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O3/c1-23(12-16-7-8-19-20(11-16)30-15-29-19)9-4-10-27(13-23)22(28)18-6-3-2-5-17(18)21-24-14-25-26-21/h2-3,5-8,11,14H,4,9-10,12-13,15H2,1H3,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQSFLXGVIQSWCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)C2=CC=CC=C2C3=NC=NN3)CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-benzodioxol-5-ylmethyl)-3-methyl-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.